Cas no 1253188-93-0 (4-Iodo-2-(trifluoromethyl)benzyl bromide)

• Product Name: 4-Iodo-2-(trifluoromethyl)benzyl bromide
• CAS No: 1253188-93-0
• MF: C₈H₅BrF₃I
• MW: 364.92898440361
• CID: 4965098
• Update Time: 2025-05-20

4-Iodo-2-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-IODO-2-(TRIFLUOROMETHYL)BENZYL BROMIDE
• 1-(bromomethyl)-4-iodo-2-(trifluoromethyl)benzene
• 4-Iodo-2-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C8H5BrF3I/c9-4-5-1-2-6(13)3-7(5)8(10,11)12/h1-3H,4H2
• InChI Key： JWVNZBYMFPHJMY-UHFFFAOYSA-N
• SMILES： IC1C=CC(CBr)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 363.85714 g/mol
• Monoisotopic Mass: 363.85714 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0
• Molecular Weight: 364.93

Additional information on 4-Iodo-2-(trifluoromethyl)benzyl bromide

4-Iodo-2-(trifluoromethyl)benzyl bromide (CAS No. 1253188-93-0): A Versatile Building Block in Organic Synthesis

4-Iodo-2-(trifluoromethyl)benzyl bromide (CAS 1253188-93-0) is a highly valuable organoiodine compound that has gained significant attention in modern pharmaceutical and materials chemistry. This halogenated aromatic derivative serves as a crucial intermediate for the synthesis of various bioactive molecules and functional materials. The compound's unique structural features - combining an iodo substituent, trifluoromethyl group, and benzyl bromide functionality - make it particularly useful for cross-coupling reactions and nucleophilic substitutions in drug discovery programs.

The growing demand for fluorinated pharmaceuticals has positioned 4-Iodo-2-(trifluoromethyl)benzyl bromide as a key building block in medicinal chemistry. Recent studies highlight its application in developing CF3-containing drug candidates, particularly in the areas of kinase inhibitors and antiviral agents. The trifluoromethyl group enhances metabolic stability and membrane permeability, addressing one of the most searched challenges in drug design: improving oral bioavailability.

From a synthetic chemistry perspective, the benzyl bromide moiety in 1253188-93-0 offers excellent reactivity for alkylation reactions, while the iodo substituent participates efficiently in various palladium-catalyzed couplings. This dual functionality answers frequent queries in organic chemistry forums about multifunctional aromatic building blocks. The compound's stability under various reaction conditions makes it preferable to more sensitive alternatives, addressing common concerns about reagent handling and storage stability.

In material science applications, researchers are exploring 4-Iodo-2-(trifluoromethyl)benzyl bromide for creating fluorinated liquid crystals and organic electronic materials. The CF3 group influences molecular packing and electronic properties, making it valuable for developing OLED materials - a hot topic in materials science searches. Its use in click chemistry modifications has also been reported, particularly for creating fluorinated bioconjugates with applications in bioimaging probes.

The commercial availability of CAS 1253188-93-0 has increased significantly to meet demand from pharmaceutical and materials science sectors. Current market analysis shows growing interest in this trifluoromethylated intermediate, with particular attention to its scale-up synthesis and purity specifications - two of the most searched quality parameters by industrial buyers. Manufacturers are optimizing routes to produce 4-Iodo-2-(trifluoromethyl)benzyl bromide with higher yields and better regioselectivity.

Environmental and safety considerations for handling halogenated aromatic compounds like 1253188-93-0 follow standard protocols for organobromine compounds. Recent innovations focus on developing greener synthetic approaches to such intermediates, responding to the pharmaceutical industry's push toward sustainable chemistry - a trending search topic. Proper waste disposal methods and worker protection measures remain essential when working with this compound.

Analytical characterization of 4-Iodo-2-(trifluoromethyl)benzyl bromide typically involves NMR spectroscopy (particularly 19F NMR for the CF3 group), mass spectrometry, and HPLC purity analysis. These quality control aspects address frequent purchaser inquiries about compound verification methods. The distinctive 1H NMR pattern of this compound makes identification straightforward, an important feature for researchers searching for reliable synthetic intermediates.

Future research directions for CAS 1253188-93-0 include exploring its potential in metal-organic frameworks (MOFs) and as a precursor for fluorinated graphene derivatives - both areas generating substantial academic and industrial interest. The compound's versatility continues to inspire new applications in catalysis and functional material design, making it a valuable asset in the chemist's toolbox.